Carbamic acid, N-[3-bromo-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-, phenylmethyl ester

• Molecular Formula: C22H18BrN3O4S
• Molecular Weight: 500.4 g/mol
• IUPAC Name: benzyl N-[3-bromo-1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridin-5-yl]carbamate
• InChI: InChI=1S/C22H18BrN3O4S/c1-15-7-9-18(10-8-15)31(28,29)26-13-20(23)19-11-17(12-24-21(19)26)25-22(27)30-14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,25,27)
• InChI Key: BGMSZDHUIPDAQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2N=CC(=C3)NC(=O)OCC4=CC=CC=C4)Br

Description

Carbamic acid, N-[3-bromo-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-, phenylmethyl ester is a useful research compound. Its molecular formula is C22H18BrN3O4S and its molecular weight is 500.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl 3-bromo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate (10.22 g, 29.53 mmol) in dry THF (120 mL) was cooled to 0° C. and treated portionwise with sodium hydride (1.193 g, 29.83 mmol, 1.01 Eq). The mixture was allowed to stir at this temperature for 1 hour and then treated with tosyl chloride (5.744 g, 30.13 mmol, 1.02 Eq) in THF (15 mL) over a period of 10 minutes. The mixture was left to stir at room temperature for a further 4 hours and then quenched with sat. aq. ammonium chloride. The mixture was diluted with EtOAc and the organic layer separated, washed with brine, dried over magnesium sulphate, filtered and evaporated to dryness. The crude product was purified by column chromatography (5% MeOH/DCM) to give 11.09 g (75%) of brown solid.